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Compound of Interest

Compound Name: Copper;iodide

Cat. No.: B13735485 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Copper (I) Iodide (CuI). Adherence to

these procedures is critical for ensuring personal safety and minimizing environmental impact.

Hazard Summary
Copper (I) Iodide is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2][3]

Hazard Classification Data
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Hazard
Classification

Rating System Rating Description

Health Hazard HMIS 2

Moderate Hazard -

Temporary or minor

injury may occur.[3]

Flammability HMIS 0

Minimal Hazard -

Materials that will not

burn.[3]

Physical Hazards HMIS 0

Minimal Hazard -

Materials that are

normally stable.[1]

Health Hazard NFPA 2

Materials that, under

emergency conditions,

can cause temporary

incapacitation or

residual injury.[3]

Fire Hazard NFPA 0

Materials that will not

burn under typical fire

conditions.[3]

Reactivity NFPA 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

equipment is mandatory when handling Copper (I) Iodide.
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PPE Category Specification Standard

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[1][4]

EN166 (EU) or NIOSH (US)

approved.[1][3]

Hand Protection

Chemical-resistant, impervious

gloves.[4][5] Gloves must be

inspected prior to use.[1][3][6]

Tested according to EN 374.[2]

Skin and Body Protection

Complete suit protecting

against chemicals.[3] Wear

fire/flame resistant and

impervious clothing.[4]

Select based on concentration

and amount of the dangerous

substance at the specific

workplace.[3]

Respiratory Protection

For nuisance exposures, use a

P95 (US) or P1 (EU) particle

respirator. For higher-level

protection, use OV/AG/P99

(US) or ABEK-P2 (EU)

respirator cartridges.[1][6] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or irritation occurs.[3]

NIOSH (US) or CEN (EU)

approved.[1][6]

Operational Plan: Handling and Storage
Handling:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood to avoid

dust formation and inhalation of vapors.[1][4][6]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][4] Do not breathe dust.[2][3]

Hygiene: Wash hands thoroughly after handling and before breaks.[2][7] Do not eat, drink, or

smoke in the handling area.[4][5]
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Equipment: Use non-sparking tools.[3][4]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

[6]

Conditions to Avoid: Protect from light, as it is light-sensitive.[1][3][6] Avoid dust formation.[1]

[4][8]

Incompatible Materials: Store away from strong acids, alkali metals, and oxidizing agents.[3]

[8]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[1]

Skin Contact: Take off contaminated clothing immediately.[3] Wash off with soap and plenty

of water.[1] If skin irritation occurs, get medical advice.[3]

Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water.[1][3] Call a poison center or

doctor if you feel unwell.[3]

Inhalation: Move the person into fresh air.[1] If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration.[3] Seek medical attention.[1][3]

Spills: Evacuate personnel to a safe area.[1][3] Wear appropriate PPE. Avoid dust formation.

[1][3] Sweep up and shovel into a suitable, closed container for disposal.[1] Do not let the

product enter drains.[1][3]

Disposal Plan
Copper (I) Iodide and its container must be disposed of as hazardous waste.[2][7]

Waste Classification: This material is classified as hazardous waste.[8]
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Collection: Collect waste in suitable, closed, and labeled containers.[1][5]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations at an approved waste disposal plant.[1][2] Do not release into the

environment.[1][2][7]

Contaminated Packaging: Dispose of as unused product.[1][9]

Visual Protocols

The following diagrams illustrate the procedural workflows for safely handling Copper (I) Iodide.
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Preparation

Handling

Post-Handling

Disposal

Assess Risks & Review SDS

Select & Inspect Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Handle in a Well-Ventilated Area

Proceed to Handling

Avoid Dust Formation

Use Non-Sparking Tools

Store in Tightly Closed Container

Proceed to Post-Handling

Decontaminate Work Area

Wash Hands Thoroughly

Collect Waste in Labeled Container

Proceed to Disposal

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Copper (I) Iodide.
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Required Personal Protective Equipment

Pre-Use Checks

Action

Handling Copper (I) Iodide

Eye Protection
(Safety Glasses with Side-Shields)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Protective Clothing/Lab Coat)

Respiratory Protection
(Respirator as per exposure)

Ensure Proper Fit of all PPEInspect Gloves for Damage

Proceed with Handling

Click to download full resolution via product page

Caption: Decision process for selecting appropriate PPE for Copper (I) Iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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